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Compound of Interest |

Compound Name: N-(2-Chloroethyl)-N-ethylaniline
CAS No.: 92-49-9
Cat. No.: B1582821

Executive Summary

N-(2-Chloroethyl)-N-ethylaniline (CAS 92-49-9) is a monofunctional nitrogen mustard used
extensively as an intermediate in the synthesis of basic (cationic) dyes. Unlike bifunctional
mustards used in historical chemical warfare, this compound contains a single chloroethyl arm,
limiting its cross-linking potential but retaining significant alkylating activity. It is classified as
Toxic (Acute Tox. 3) and poses risks of skin sensitization and potential genotoxicity. This guide
outlines the rigorous safety standards required for its handling and illustrates its role in the
synthesis of commercial dyes such as Basic Red 18.

Chemical Identity and Properties

Table 1: Physicochemical Properties
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Property Data
Chemical Name N-(2-Chloroethyl)-N-ethylaniline
CAS Number 92-49-9
Molecular Formula C10H14CIN
Molecular Weight 183.68 g/mol
Physical State Low-melting solid or liquid (Melting Point ~45°C)
N Insoluble in water; soluble in organic solvents
Solubility
(ethanol, acetone)
o Alkylating agent; undergoes nucleophilic
Reactivity

substitution at the chloroethyl group

Acute Tox. 3 (Oral/Dermal), Skin Irrit. 2, Eye Irrit.
2

GHS Classification

Safety & Handling Protocols (E-E-A-T)

Working with alkylating agents requires a "Zero Exposure” mindset. The following protocols are
mandatory for professional laboratory environments.

Engineering Controls

o Containment: All handling must occur within a certified chemical fume hood or a glove box.
e Ventilation: Ensure hood face velocity is maintained between 0.3-0.5 m/s.

» Waste Management: Waste streams containing this agent must be segregated from general
organic waste. They typically require chemical neutralization (e.g., reaction with thiosulfate or
alkaline hydrolysis) prior to disposal, in accordance with local hazardous waste regulations.

Personal Protective Equipment (PPE)

» Respiratory: If outside a containment device (e.qg., spill cleanup), a full-face respirator with
organic vapor cartridges (OV) and N95/P100 pre-filters is required.
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o Dermal: Double-gloving is standard.
o Inner Glove: Nitrile (4 mil).

o Quter Glove: Laminate film (e.g., Silver Shield®) or thick Nitrile (8 mil) to prevent
permeation of the alkylating agent.

e Ocular: Chemical splash goggles; face shield recommended if handling liquids.

Decontamination Principles

Spills should be neutralized immediately. A common decontamination solution for alkylating
agents involves a nucleophile that can rapidly react with the chloroethyl group, rendering it
harmless.

e Protocol: Cover spill with an absorbent pad dampened with a solution of sodium thiosulfate
(10% w/v) in water. Allow contact time (30+ minutes) before disposal as hazardous waste.

Downstream Application: Synthesis of Cationic
Dyes

In the dye industry, N-(2-Chloroethyl)-N-ethylaniline functions as a "coupler” that introduces a
cationic charge to the final dye molecule. This positive charge is essential for the dye's affinity
to acrylic fibers and other anionic substrates.

Mechanism of Action

The synthesis of dyes like Basic Red 18 involves two key stages:

e Quaternization: The chloroethyl group of the intermediate reacts with a tertiary amine or
pyridine. The chlorine atom acts as a leaving group, replaced by the nitrogen of the amine,
forming a stable quaternary ammonium salt. This step imparts water solubility and the
cationic character.

e Azo Coupling: The aromatic ring of the aniline derivative undergoes electrophilic aromatic
substitution with a diazonium salt (derived from a separate aniline) to form the chromophore
(the color-bearing unit).
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Reaction Pathway Diagram

The following diagram illustrates the logical flow of using N-(2-Chloroethyl)-N-ethylaniline in
dye manufacturing, highlighting the transformation from a toxic intermediate to a stable
commercial product.
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Figure 1: Synthetic workflow for converting the alkylating intermediate into a cationic azo dye.
The red node indicates the high-hazard control point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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